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Compound of Interest

Compound Name: Sodium hexafluorophosphate

Cat. No.: B108198 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling and disposal of chemical reagents like Sodium
Hexafluorophosphate (NaPF₆) are paramount for ensuring operational safety and

environmental compliance. This guide provides a comprehensive, step-by-step procedure for

the proper management of sodium hexafluorophosphate waste.

Immediate Safety and Hazard Considerations
Sodium hexafluorophosphate is a corrosive material that can cause severe skin burns and

eye damage. It is also harmful if swallowed, inhaled, or in contact with skin.[1][2][3] The

compound is hygroscopic, meaning it absorbs moisture from the air.[4] Due to these hazards, it

is crucial to handle this chemical with appropriate personal protective equipment (PPE) in a

controlled environment.

Key Hazards:

Health: Causes severe skin burns, eye damage, and respiratory tract irritation.[1][2][4]

Harmful if ingested, inhaled, or absorbed through the skin.[1][2]

Reactivity: Incompatible with strong acids and oxidizing agents.[2] Contact with acids can

produce hydrogen fluoride gas.[4]

Environmental: Do not let the product enter drains or waterways.[5][6]
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Personal Protective Equipment (PPE) and Handling
To minimize exposure and ensure safety, the following PPE and handling procedures are

mandatory:

Ventilation: Always handle sodium hexafluorophosphate in a well-ventilated area or inside

a chemical fume hood.[2][4]

Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Skin Protection: Wear appropriate protective gloves (e.g., rubber gloves) and clothing to

prevent skin exposure.[2][4]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator (such as a

type N95) or a full-face respirator.[5]

General Hygiene: Avoid eating, drinking, or smoking in work areas.[2] Wash hands

thoroughly after handling and before breaks.[2] Contaminated clothing should be washed

before reuse.[2][4]

Step-by-Step Disposal Protocol
Disposal of sodium hexafluorophosphate must be conducted in accordance with all

applicable federal, state, and local environmental regulations.[7] Chemical waste generators

are responsible for determining if a discarded chemical is classified as hazardous waste.[4]

Step 1: Waste Collection and Storage

Segregation: Do not mix sodium hexafluorophosphate waste with other waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

[8]

Container: Place the waste in its original container or a clearly labeled, sealed, and

compatible hazardous waste container.[1][8] The container should be kept tightly closed.[4]

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name,

"Sodium Hexafluorophosphate".[8]
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Storage: Store the waste container in a designated, secure, cool, dry, and well-ventilated

hazardous waste accumulation area.[2][4][8] The storage area should be away from

incompatible materials like acids and strong oxidants.[2]

Step 2: Arranging for Final Disposal

Consult Regulations: Adhere to US EPA guidelines for waste classification (40 CFR Parts

261.3) and consult state and local hazardous waste regulations.[4]

Professional Disposal: Contact your institution's EHS office or a licensed hazardous waste

disposal contractor to arrange for pickup and disposal.[8] The material should be taken to an

approved waste disposal plant.[2][5]

Treatment Options: Approved disposal methods may include:

Neutralization and Landfill: Mixing or slurrying the material in water, followed by

neutralization with soda-lime or soda-ash, and subsequent burial in a licensed landfill.[1]

Incineration: Controlled incineration in a licensed facility, potentially mixed with a suitable

combustible material, and equipped with flue gas scrubbing to manage hazardous

decomposition products like hydrogen fluoride.[1][6]

Step 3: Decontamination of Empty Containers

Rinsing: Empty containers can be triple-rinsed with an appropriate solvent.[6]

Disposal: After rinsing, the packaging can be punctured to render it unusable and then

disposed of in a sanitary landfill.[6] Alternatively, rinsed containers may be offered for

recycling or reconditioning.[6]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[5][6]
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Control and Contain: Prevent further spillage if it is safe to do so.[5] Avoid generating dust.[1]

[4]

Personal Protection: Wear the appropriate PPE as described above, including respiratory

protection.[4]

Clean-up:

Use dry clean-up procedures.[1]

Carefully sweep or vacuum up the spilled material using a HEPA filter to avoid dispersing

dust.[2][4]

Place the collected material into a suitable, closed, and labeled container for disposal as

hazardous waste.[1][4]

Decontamination: Clean the spill area with a suitable solvent and decontaminate all

equipment used in the cleanup.[8]

Reporting: Report the spill to your institution's EHS office.[8]

Quantitative Hazard and Safety Data
The following table summarizes key quantitative data for sodium hexafluorophosphate for

easy reference.
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Parameter Value Reference(s)

UN Number 3260 [1][3][7]

Transport Hazard Class 8 (Corrosive) [1][3][7]

Packing Group II [1][3][7]

GHS Signal Word Danger

GHS Hazard Statements
H302, H312, H314, H332,

H290
[1][2]

NFPA Rating (Estimated)
Health: 2, Flammability: 0,

Instability: 0
[4]

HMIS Rating
Health: 3, Flammability: 0,

Physical: 0
[2]

Molecular Weight 167.95 g/mol

Melting Point >200 °C

Density 2.369 g/mL at 25 °C

Disposal Workflow Diagram
The logical workflow for the proper handling and disposal of sodium hexafluorophosphate is

illustrated below.
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Caption: Workflow for routine disposal and spill management of sodium
hexafluorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b108198?utm_src=pdf-body
https://www.benchchem.com/product/b108198?utm_src=pdf-body
https://www.benchchem.com/product/b108198?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/PC6510_msds.pdf
https://ltschem.com/msds/NaPF6.pdf
http://angenechemical.com/sds/21324-39-0.pdf
https://pim-resources.coleparmer.com/sds/67823.pdf
https://www.echemi.com/sds/sodium-hexafluorophosphate-pd180521115500.html
https://www.chemicalbook.com/msds/hexafluorophosphate.pdf
https://labchem-wako.fujifilm.com/sds/W01W0119-1901JGHEEN.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Tripropylammonium_Hexafluorophosphate_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b108198#sodium-hexafluorophosphate-proper-disposal-procedures
https://www.benchchem.com/product/b108198#sodium-hexafluorophosphate-proper-disposal-procedures
https://www.benchchem.com/product/b108198#sodium-hexafluorophosphate-proper-disposal-procedures
https://www.benchchem.com/product/b108198#sodium-hexafluorophosphate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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